3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine;2-[9,9-dioctyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Molecular Formula: C64H94B2Br2N2O4
• Molecular Weight: 1136.9 g/mol
• IUPAC Name: 3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine;2-[9,9-dioctyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C41H64B2O4.C23H30Br2N2/c1-11-13-15-17-19-21-27-41(28-22-20-18-16-14-12-2)35-29-31(42-44-37(3,4)38(5,6)45-42)23-25-33(35)34-26-24-32(30-36(34)41)43-46-39(7,8)40(9,10)47-43;1-26(2)13-5-11-23(12-6-14-27(3)4)21-15-17(24)7-9-19(21)20-10-8-18(25)16-22(20)23/h23-26,29-30H,11-22,27-28H2,1-10H3;7-10,15-16H,5-6,11-14H2,1-4H3
• InChI Key: KFVHEDPARUQSLK-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C4=C(C3(CCCCCCCC)CCCCCCCC)C=C(C=C4)B5OC(C(O5)(C)C)(C)C.CN(C)CCCC1(C2=C(C=CC(=C2)Br)C3=C1C=C(C=C3)Br)CCCN(C)C
• Related CAS: 673474-74-3

Description

The compound 3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine;2-[9,9-dioctyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a bifunctional fluorene-based molecule comprising two distinct moieties:

• First moiety: A dibromofluorene core functionalized with dimethylamino-propyl groups, enabling cationic charge transport and solubility in polar solvents .
• Second moiety: A dioctylfluorene bearing dioxaborolane (pinacol boronate ester) groups, which facilitate Suzuki-Miyaura cross-coupling reactions for polymer synthesis .

This compound is primarily used in synthesizing conjugated polyelectrolytes (e.g., PFN) for organic electronics, including organic light-emitting diodes (OLEDs) and polymer solar cells .

Preparation Methods

Synthetic Routes for 3-[2,7-Dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine

Core Framework Construction

Compound 1 is synthesized via sequential alkylation and bromination of a fluorene backbone. The foundational step involves introducing two 3-(dimethylamino)propyl groups at the 9-position of fluorene. A representative method involves reacting 9H-fluorene with 3-chloro-N,N-dimethylpropan-1-amine under basic conditions. The reaction proceeds via nucleophilic substitution, where the fluorene’s central carbon is alkylated by the amine-containing propyl chains.

Key Reaction:

$$
\text{9H-Fluorene} + 2 \, \text{Cl(CH}2\text{)}3\text{N(CH}3\text{)}2 \xrightarrow{\text{NaH, DMF}} \text{9,9-Bis[3-(dimethylamino)propyl]fluorene}
$$
This intermediate is subsequently brominated at the 2- and 7-positions using bromine (Br₂) in the presence of a Lewis acid catalyst such as FeBr₃.

Bromination Optimization

Bromination efficiency depends on reaction temperature and stoichiometry. Excess bromine (2.2 equivalents per site) at 0–5°C in dichloromethane achieves >95% dibromination yield. Lower temperatures minimize polybromination byproducts. Post-reaction purification via column chromatography (silica gel, ethyl acetate/hexane) isolates the target compound as a pale orange powder.

Chemical Reactions Analysis

Types of Reactions

The compound 3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine undergoes various types of reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions to modify its electronic properties.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethylformamide (DMF) at elevated temperatures.

Oxidation and Reduction Reactions: Oxidizing agents like potassium permanganate or reducing agents like lithium aluminum hydride are used under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups, while oxidation and reduction reactions can modify the electronic properties of the compound .

Scientific Research Applications

Organic Electronics

The compound serves as a crucial building block in the synthesis of organic semiconductors. Its derivatives are utilized in:

• Organic Field Effect Transistors (OFETs): The unique electronic properties of the fluorene structure allow for efficient charge transport in OFETs. Research indicates that incorporating this compound can improve the device performance significantly by enhancing mobility and stability .
• Organic Light Emitting Diodes (OLEDs): The incorporation of this compound into OLED materials has been shown to enhance light emission efficiency due to its favorable energy levels and high quantum efficiency .

Polymer Synthesis

This compound is instrumental in the synthesis of various polyelectrolytes and polymers:

• Poly[9,9-bis(3'-(N,N-dimethylamino)-propyl-2,7-fluorene)-alt-2,7-(9,9-dioctylfluorene)] (PFN): This polymer exhibits excellent charge transport properties and is used in organic photovoltaic cells .
• Poly{3-[2-[4,8-bis(2-ethylhexyloxy)-6-methyl-1,5-dithia-s-indacen-2-yl]-9-(3-dimethylamino-propyl)-7-methyl-9H-fluoren-9-yl]-propyl}-dimethylamine (PBN): This polymer demonstrates potential for use in advanced photonic applications due to its tunable optical properties .

Photonic Devices

Research has shown that this compound can be used in the development of photonic devices due to its ability to form stable films with desirable optical characteristics:

• Photonic Crystals: The compound's ability to self-organize into structured films makes it suitable for applications in photonic crystals where light manipulation is crucial .

Case Study 1: Organic Photovoltaics

A study conducted on the use of PFN synthesized from this compound demonstrated a significant increase in power conversion efficiency when integrated into organic photovoltaic cells. The results indicated an enhancement of up to 15% compared to traditional materials .

Case Study 2: OLED Performance

In a comparative analysis of OLED devices utilizing this compound versus conventional materials, researchers found that devices with this compound exhibited higher brightness and longer operational lifetimes. The improved performance was attributed to the efficient energy transfer mechanisms facilitated by the fluorene structure .

Mechanism of Action

The mechanism of action of 3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine involves its ability to act as a building block for polyelectrolytes. These polyelectrolytes can form thin films that are used in various electronic devices. The molecular targets and pathways involved include the interaction of the polyelectrolytes with other components in the device, such as electrodes and active layers, to facilitate charge transport and improve device performance .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound Name	Key Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Reference
Target Compound	Dimethylamino-propyl, dioctyl, Bpin	1089.83 (combined)	Polyfluorene synthesis, OLEDs, solar cells
2-(9,9-Diphenylfluoren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	Diphenyl, Bpin	444.38	High thermal stability, rigid structure
2-(7-Bromo-9,9-dioctylfluoren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	Dioctyl, Br, Bpin	595.515	Precursor for Suzuki polymerization
9,9-Bis(3’-(N,N-dimethylamino)propyl)-2,7-dibromofluorene	Dimethylamino-propyl, Br	494.31	Water-soluble polyelectrolyte synthesis

Key Differences

Solubility: The dioctyl groups in the target compound enhance solubility in nonpolar solvents (e.g., toluene), whereas diphenyl analogues (e.g., ) exhibit lower solubility but higher thermal stability. The dimethylamino-propyl groups enable water solubility, critical for polyelectrolyte applications .

Reactivity in Polymerization :

• The target compound’s dioxaborolane groups participate in chain-growth Suzuki-Miyaura coupling , yielding polymers with controlled molecular weights (e.g., PDI ~1.1) .
• Brominated analogues (e.g., ) require additional borylation steps for polymerization.

Electronic Properties :

• Dioctylfluorene segments improve charge transport in OLEDs, achieving current efficiencies up to 27.8 cd/A .
• Diphenylfluorene derivatives (e.g., ) exhibit blue-shifted emission due to reduced conjugation length.

Research Findings

Optoelectronic Performance: Polymers derived from the target compound show maximum power efficiencies of 21.8 lm/W in red OLEDs, outperforming CBP-based devices (13.7 lm/W) . The dimethylamino groups reduce electron injection barriers, enhancing device efficiency .

Synthetic Advantages :

• Palladium-catalyzed polymerization (e.g., Pd₂(dba)₃) enables precise control over polymer chain length, critical for reproducibility .

Limitations :

• The compound’s bromine substituents may lead to side reactions (e.g., debromination) under harsh conditions .

Biological Activity

The compound in focus, 3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine; 2-[9,9-dioctyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane , is a complex organic molecule with significant potential in various biological and material science applications. This article explores its biological activity based on existing literature and research findings.

Molecular Formula: C₃₈H₅₀Br₂B₂N₂O₄
Molecular Weight: 754.53 g/mol
CAS Number: 673474-73-2
Purity: ≥98% (by HPLC)

The biological activity of this compound is largely attributed to its structure as a fluorene derivative . Fluorene compounds are known for their electron-rich characteristics which enhance their interaction with biological systems. The presence of dimethylamino groups suggests potential cationic properties that may facilitate cellular uptake and interaction with biomolecules.

Anticancer Activity

Recent studies have indicated that fluorene derivatives exhibit promising anticancer properties. For instance:

• Study Findings:
  • A study demonstrated that related fluorene compounds can induce apoptosis in cancer cells through the activation of caspase pathways .
  • The compound's ability to modulate cellular signaling pathways involved in cell proliferation and survival has been observed in vitro.
• Case Study:
  • In a controlled experiment involving human breast cancer cell lines (MCF-7), the compound showed a dose-dependent inhibition of cell growth with an IC50 value significantly lower than that of conventional chemotherapeutics .

Antimicrobial Activity

Fluorene derivatives have also been investigated for their antimicrobial properties:

• Research Insights:
  • The compound exhibited notable activity against both Gram-positive and Gram-negative bacteria. This was attributed to its ability to disrupt bacterial cell membranes .
  • In vitro assays revealed a minimum inhibitory concentration (MIC) that suggests effectiveness comparable to standard antibiotics.

Photophysical Properties

The compound's photophysical characteristics make it suitable for applications in organic electronics:

• Optoelectronic Applications:
  • As a component in organic light-emitting diodes (OLEDs), it demonstrated enhanced charge transport properties and stability under operational conditions .
  • Its low work function allows for efficient electron injection in devices such as organic photovoltaics (OPVs).

Data Table: Summary of Biological Activities

Activity Type	Findings	Reference
Anticancer	Induces apoptosis in MCF-7 cells
Antimicrobial	Effective against Gram-positive/negative bacteria
Photophysical	Suitable for OLED applications; enhanced stability

Q & A

Q. What strategies enhance the charge transport of Compound B in thin-film devices?

• Answer :
• Annealing : Heat treatment at 150°C for 10 min improves crystallinity (XRD FWHM reduced from 0.35° to 0.28°) .
• Blending with PCBM : Create a 1:1 composite to achieve hole mobility of 0.12 cm² V⁻¹ s⁻¹ (vs. 0.03 cm² V⁻¹ s⁻¹ for pure Compound B) .

Tables

Table 1 : Comparison of Suzuki-Miyaura Coupling Conditions for Compound B

Catalyst	Solvent	Temp (°C)	Yield (%)	Reference
Pd(dppf)Cl₂	Toluene	110	65
Pd(PPh₃)₄	DMF	100	82
Pd(OAc)₂	THF	80	45

Table 2 : Key Spectroscopic Data for Compound A

Technique	Observation	Interpretation
¹H NMR (CDCl₃)	δ 2.1–2.3 (m, 12H, N–CH₃)	Confirms dimethylamino groups
HRMS-ESI	[M+H]⁺ = 589.09	Matches theoretical mass
TGA	Decomposition at 210°C	Thermal stability threshold